Cas no 62094-43-3 (Thiomorpholine, 4-(phenylmethyl)-, 1-oxide)

• Product Name: Thiomorpholine, 4-(phenylmethyl)-, 1-oxide
• CAS No: 62094-43-3
• MF: C₁₁H₁₅NOS
• MW: 209.307901620865
• CID: 458426
• PubChem ID: 12751706
• Update Time: 2025-04-19

Thiomorpholine, 4-(phenylmethyl)-, 1-oxide Chemical and Physical Properties

Names and Identifiers

• Thiomorpholine, 4-(phenylmethyl)-, 1-oxide
• 4-benzyl-1,4-thiazinane 1-oxide
• DTXSID20508912
• 4-Benzyl-1lambda~4~,4-thiazinan-1-one
• 62094-43-3
• SCHEMBL24062656

• Inchi： 1S/C11H15NOS/c13-14-8-6-12(7-9-14)10-11-4-2-1-3-5-11/h1-5H,6-10H2
• InChI Key： VAWNHWAIOQQPCH-UHFFFAOYSA-N
• SMILES： S1(CCN(CC2C=CC=CC=2)CC1)=O

Computed Properties

• Exact Mass: 209.08755
• Monoisotopic Mass: 209.08743528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 39.5Ų

Experimental Properties

• PSA: 20.31